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Compound of Interest

Compound Name: Lauric acid-d2

Cat. No.: B1590374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Lauric acid-d2 (Dodecanoic-2,2-d₂ acid). It is intended to serve as a key

resource for professionals in research and drug development who utilize isotopically labeled

compounds. This document details the compound's physical characteristics, solubility, stability,

and its applications in experimental settings, including its role as an internal standard and its

influence on biological signaling pathways.

Chemical and Physical Properties
Lauric acid-d2 is a deuterated form of lauric acid, a saturated fatty acid. The substitution of

two hydrogen atoms with deuterium at the C-2 position results in a stable, isotopically labeled

compound primarily used for tracer studies and as an internal standard in mass spectrometry-

based quantification.
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Property Value Reference

Formal Name dodecanoic-2,2-d₂ acid [1]

Synonyms
C12:0-d₂, Dodecanoic Acid-d₂,

FA 12:0-d₂
[1]

CAS Number 64118-39-4 [1][2][3]

Molecular Formula C₁₂H₂₂D₂O₂ [1][3]

Linear Formula CH₃(CH₂)₉CD₂CO₂H [2]

Molecular Weight 202.33 g/mol [2][3][4]

Appearance Solid, White to off-white [1][2][3]

Melting Point 44-46 °C (lit.) [2]

Boiling Point 225 °C / 100 mmHg (lit.) [2]

Flash Point > 113.00 °C (> 235.4 °F) [2]

Isotopic Purity ≥98-99% deuterated forms [1][2]

Solubility and Stability
The solubility and stability of Lauric acid-d2 are critical for its application in various

experimental protocols.

Solubility Profile
Lauric acid-d2 is largely insoluble in water but shows good solubility in various organic

solvents.

Solvent Solubility Reference

DMF 30 mg/mL [1]

DMSO 20 mg/mL [1]

Ethanol 30 mg/mL [1]
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Stability and Storage
Proper storage is essential to maintain the integrity of the compound.

Parameter Recommendation Reference

Storage Temperature -20°C [1]

Stability ≥ 4 years (at -20°C) [1]

Shipping Conditions
Room temperature (continental

US)
[1][3]

Storage Class 11 - Combustible Solids [2]

Applications in Research
The primary application of Lauric acid-d2 is as an internal standard for the precise

quantification of its unlabeled counterpart, lauric acid, in biological samples using Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).[1] Its mass shift of +2 atomic mass units allows it to be distinguished from the

endogenous analyte while sharing similar chemical and physical properties, ensuring

comparable extraction efficiency and ionization response.

Experimental Workflow: Use as an Internal Standard
The following diagram illustrates a typical workflow for quantifying endogenous lauric acid

using Lauric acid-d2 as an internal standard.
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Workflow for Quantification using an Internal Standard.

Biological Activity and Signaling Pathways
While Lauric acid-d2 is primarily used as a stable isotope standard, its non-deuterated form,

lauric acid, exhibits biological activity. It is known to induce the activation of the nuclear factor-

kappa B (NF-κB) signaling pathway.[1] This activation leads to the expression of downstream

inflammatory mediators such as Cyclooxygenase-2 (COX-2) and inducible Nitric Oxide

Synthase (iNOS).[1]

Lauric Acid-Induced NF-κB Signaling Pathway
The diagram below outlines the signaling cascade initiated by lauric acid, leading to the

activation of NF-κB.
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Lauric Acid-Induced NF-κB Activation Pathway.
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Experimental Methodologies
The characterization and application of Lauric acid-d2 involve several key analytical

techniques. While specific, detailed protocols are often application-dependent, the principles of

the core methodologies are described below.

Mass Spectrometry (MS)
Principle: Used for the quantification of lauric acid with Lauric acid-d2 as an internal

standard. The mass spectrometer separates ions based on their mass-to-charge ratio (m/z).

The distinct mass of Lauric acid-d2 (M+2) allows for its simultaneous detection alongside

the endogenous lauric acid (M).

Methodology:

Sample Preparation: A known quantity of Lauric acid-d2 is added to the biological

sample.

Extraction: Lipids, including both lauric acid and the internal standard, are extracted from

the sample matrix using organic solvents.

Chromatographic Separation: The extracted lipids are separated using either Gas

Chromatography (GC) or Liquid Chromatography (LC).

Ionization and Detection: The separated compounds are ionized (e.g., by electron

ionization for GC-MS or electrospray ionization for LC-MS) and detected by the mass

spectrometer.

Quantification: The peak area ratio of endogenous lauric acid to Lauric acid-d2 is

calculated and compared to a standard curve to determine the concentration of lauric acid

in the original sample.

Melting Point Determination
Principle: This analysis determines the temperature at which the solid compound transitions

to a liquid. The melting point range can also serve as an indicator of purity.

Methodology:
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A small, powdered sample of Lauric acid-d2 is packed into a capillary tube.

The tube is placed in a calibrated melting point apparatus.

The temperature is slowly increased.

The temperature range is recorded from the point at which the first drop of liquid appears

to when the entire sample has melted. For Lauric acid-d2, this is reported to be in the 44-

46 °C range.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR is used to confirm the structure and isotopic labeling of the molecule. It

provides detailed information about the chemical environment of atoms.

Methodology:

The Lauric acid-d2 sample is dissolved in a deuterated solvent.

The sample is placed in a strong magnetic field within the NMR spectrometer.

Radiofrequency pulses are applied, and the resulting signals from the nuclei are detected.

For Lauric acid-d2, ¹H NMR would confirm the absence of protons at the C-2 position,

while ²H (Deuterium) NMR would show a signal corresponding to the deuterium atoms at

that position, thus confirming the location of the isotopic label.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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